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Compound of Interest

Compound Name: 5-Methyl-1,3-benzodioxole

Cat. No.: B1360083 Get Quote

Technical Data for 5-Methyl-1,3-benzodioxole
Synonyms: 3,4-(Methylenedioxy)toluene, 4-Methyl-1,2-methylenedioxybenzene

This document provides core technical specifications for 5-Methyl-1,3-benzodioxole, a

compound often utilized as a chemical intermediate in the synthesis of more complex

molecules, particularly in the pharmaceutical industry.[1]

Molecular Properties
The fundamental molecular characteristics of 5-Methyl-1,3-benzodioxole are summarized in

the table below. These values are essential for stoichiometric calculations in synthetic

chemistry.
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Property Value

Molecular Formula C₈H₈O₂[1][2][3]

Molecular Weight 136.15 g/mol [2][3]

Exact Mass 136.052429494 u[3]

Appearance Colorless to pale yellow liquid[1][3]

Density Approximately 1.2 g/cm³[1][3]

Boiling Point 193-200.4 °C[1][3][4]

CAS Number 7145-99-5[1]

Experimental Protocols & Signaling Pathways
Detailed, peer-reviewed experimental protocols for the synthesis or application of 5-Methyl-1,3-
benzodioxole are highly specific to individual research and development projects and are not

readily available in public-facing documents. Such protocols are typically found within

proprietary laboratory documentation or detailed in the supplementary materials of scientific

publications.

Similarly, 5-Methyl-1,3-benzodioxole is a building-block chemical. While it is a precursor for

compounds that may interact with biological signaling pathways, it is not typically itself an

active modulator of such pathways. Therefore, a meaningful signaling pathway diagram directly

involving this compound cannot be generated.

For drug development professionals and researchers, accessing detailed experimental data

would necessitate consulting specialized chemical synthesis databases, patent literature, or

academic journals focused on organic and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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